Cas no 500904-61-0 (4-(1-Propenyl) Gemfibrozil)

• Product Name: 4-(1-Propenyl) Gemfibrozil
• CAS No: 500904-61-0
• MF: C₁₈H₂₆O₃
• MW: 290.397245883942
• MDL: MFCD19440871
• CID: 830697
• PubChem ID: 10214830
• Update Time: 2025-06-20

4-(1-Propenyl) Gemfibrozil Chemical and Physical Properties

Names and Identifiers

• Gemfibrozil Related Compound A
• 4-(1-Propenyl) Gemfibrozil
• 5-{2,5-Dimethyl-4-[(1E)-1-propen-1-yl]phenoxy}-2,2-dimethylpentan oic acid
• (E,Z)-2,2-diMethyl-5-[2,5-diMethyl-4-(propene-1-yl)phenoxy]valeric acid
• 5-(2,5-Dimethyl-4-(prop-1-en-1-yl)phenoxy)-2,2-dimethylpentanoic acid
• (E)-5-(2,5-Dimethyl-4-(prop-1-en-1-yl)phenoxy)-2,2-dimethylpentanoic acid
• 5-[2,5-dimethyl-4-[(E)-prop-1-enyl]phenoxy]-2,2-dimethylpentanoic acid
• AK544150
• 5-[2,5-Dimethyl-4-(prop-1-enyl)phenoxy]-2,2-dimethylpentanoic Acid
• CID 10214830
• 5-(2,5-Dimethyl-4-((1E)-prop-1-en-1-yl)phenoxy)-2,2-dimethylpentanoic acid
• 5-[2,5-DIMETHYL-4-(PROP-1-EN-1-YL)PHENOXY]-2,2-DIMETHYLPENTANOIC ACID
• 1315604-10-4
• (E)-5-(2,5-Dimethyl-4-(prop-1-en-1-yl)phenoxy)-2,2-dimethylpentanoicacid
• AKOS030524824
• Gemfibrozil Imp. E (EP); 5-[2,5-Dimethyl-4-(prop-1-enyl)phenoxy]-2,2-dimethylpentanoic Acid; 5-[2,5-Dimethyl-4-[(E)-prop-1-enyl]phenoxy]-2,2-dimethylpentanoic Acid; Gemfibrozil Impurity E as (E)-Isomer
• Pentanoic acid, 5-(2,5-dimethyl-4-(1E)-1-propen-1-ylphenoxy)-2,2-dimethyl-
• C75338
• 500904-61-0
• UNII-JS89L2TD5Q
• 5-{2,5-DIMETHYL-4-[(1E)-PROP-1-EN-1-YL]PHENOXY}-2,2-DIMETHYLPENTANOIC ACID
• MFCD19440871
• DS-19289
• JS89L2TD5Q
• AVA90461
• CS-0188338
• (EZ)-2,2-Dimethyl-5-[2,5-dimethyl-4-(propene-1-yl)phenoxy]valeric acid

• MDL： MFCD19440871
• Inchi： 1S/C18H26O3/c1-6-8-15-11-14(3)16(12-13(15)2)21-10-7-9-18(4,5)17(19)20/h6,8,11-12H,7,9-10H2,1-5H3,(H,19,20)/b8-6+
• InChI Key： ZWBXHPOXWIJOJR-SOFGYWHQSA-N
• SMILES： O(C1C=C(C)C(/C=C/C)=CC=1C)CCCC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 290.188
• Monoisotopic Mass: 290.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 46.5
• XLogP3: 4.8

Experimental Properties

• Density: 1.034
• Boiling Point: 450 ºC
• Flash Point: 157 ºC
• PSA: 46.53000
• LogP: 4.60630

4-(1-Propenyl) Gemfibrozil Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Sealed in dry,Room Temperature